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Compound of Interest

Compound Name: 5-Ethyl-3,3-dimethyloctane

Cat. No.: B14556797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of 5-Ethyl-3,3-dimethyloctane. Due to the limited availability of experimental data

for this specific branched alkane, this document also outlines general experimental protocols

for determining key physicochemical parameters, providing a framework for further research.

Core Physicochemical Data
Quantitative data for 5-Ethyl-3,3-dimethyloctane is summarized in the table below. It is

important to note that while fundamental identifiers are well-established, experimental values

for properties such as boiling point, melting point, density, and solubility are not readily

available in the current scientific literature.
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Property Value Source

Molecular Formula C₁₂H₂₆ PubChem[1]

Molecular Weight 170.33 g/mol PubChem[1]

CAS Number 62183-58-8 PubChem[1], NIST[2]

IUPAC Name 5-ethyl-3,3-dimethyloctane PubChem[1], NIST[2]

Boiling Point Not available

Melting Point Not available

Density Not available

Water Solubility Insoluble (predicted) General alkane properties[3][4]

Experimental Protocols
The following sections detail standardized methodologies for the experimental determination of

the primary physicochemical properties of liquid alkanes like 5-Ethyl-3,3-dimethyloctane.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a non-volatile compound like 5-Ethyl-3,3-dimethyloctane, several methods can

be employed.

Thiele Tube Method:

This micro-method is suitable for small sample volumes.

A small amount of the sample (a few milliliters) is placed in a small test tube.

A capillary tube, sealed at one end, is placed open-end-down into the test tube.

The test tube is attached to a thermometer and heated in a Thiele tube containing a high-

boiling point oil (e.g., mineral oil or silicone oil).
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As the temperature rises, air trapped in the capillary tube will be expelled, and a stream of

bubbles will emerge from the open end.

The heat source is removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid is drawn back into the capillary tube.

[5]

Distillation Method:

For larger quantities, a simple distillation apparatus can be used.

The sample is placed in a distillation flask with boiling chips.

The flask is heated, and the vapor rises and comes into contact with a thermometer bulb.

The vapor then passes into a condenser, where it cools and liquefies, and the distillate is

collected.

The boiling point is the temperature at which the vapor temperature stabilizes during the

distillation process.

Determination of Density
The density of a liquid can be determined using various techniques, with the choice often

depending on the required accuracy and sample volume.

Pycnometer Method:

A pycnometer (a small glass flask with a precise volume) is cleaned, dried, and weighed.

It is then filled with the sample liquid, ensuring no air bubbles are present, and weighed

again.

The temperature of the liquid is recorded.

The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

Vibrating Tube Densimeter:
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This instrument provides highly accurate density measurements.

A U-shaped tube is filled with the sample liquid.

The tube is electromagnetically excited to vibrate at its natural frequency.

The frequency of vibration is dependent on the mass of the tube and its contents.

By measuring the change in frequency when the tube is filled with the sample compared to

when it is filled with a reference substance of known density, the density of the sample can

be determined with high precision.[6]

Determination of Solubility
The solubility of a substance is its ability to dissolve in a solvent to form a homogeneous

solution. Alkanes are nonpolar and are generally insoluble in polar solvents like water but

soluble in nonpolar organic solvents.[4]

Visual Method for Water Solubility:

A small, measured amount of 5-Ethyl-3,3-dimethyloctane is added to a known volume of

water in a sealed container.

The mixture is agitated vigorously for a prolonged period to ensure maximum contact

between the two phases.

The container is then allowed to stand undisturbed.

If the alkane is insoluble, two distinct liquid layers will form.[3] The lower density of the

alkane will result in it forming the upper layer.

Visualizations
Experimental Workflow for Physicochemical
Characterization
The following diagram illustrates a general workflow for the determination of the key

physicochemical properties of a liquid organic compound such as 5-Ethyl-3,3-dimethyloctane.
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Workflow for Physicochemical Property Determination

Compound Synthesis & Purification

Property Determination

Data Analysis & Reporting

Synthesis of 5-Ethyl-3,3-dimethyloctane

Purification (e.g., Distillation)

Boiling Point Determination

Purity Check

Density Measurement Solubility Assessment

Data Analysis

Reporting

Click to download full resolution via product page

Caption: General workflow for determining physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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